3-Fluoro-3-(3-methylphenyl)pyrrolidine

Specification

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: 3-fluoro-3-(3-methylphenyl)pyrrolidine
• Standard InChI: InChI=1S/C11H14FN/c1-9-3-2-4-10(7-9)11(12)5-6-13-8-11/h2-4,7,13H,5-6,8H2,1H3
• Standard InChI Key: DNIPLAIHBDOIMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCNC2)F

Introduction

Chemical Overview and Structural Features

Molecular Identity

3-Fluoro-3-(3-methylphenyl)pyrrolidine is characterized by the following identifiers:

• Molecular Formula: C₁₁H₁₄FN

• Molecular Weight: 179.23 g/mol

• IUPAC Name: 3-fluoro-3-(3-methylphenyl)pyrrolidine

• Canonical SMILES: CC1=CC(=CC=C1)C2(CCCN2)F

The compound’s structure combines a pyrrolidine ring with a fluorine atom and a 3-methylphenyl group at the 3-position. This configuration introduces steric and electronic effects that influence its reactivity and biological interactions.

Structural Significance

• Fluorine’s Role: The fluorine atom enhances electronegativity, improving metabolic stability and binding affinity to biological targets.

• 3-Methylphenyl Group: This substituent contributes to lipophilicity, affecting membrane permeability and target engagement.

Synthesis and Production Methods

Laboratory Synthesis

The synthesis of 3-fluoro-3-(3-methylphenyl)pyrrolidine typically involves fluorination of 3-methylphenylpyrrolidine using Selectfluor (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) under controlled conditions. Key steps include:

• Substrate Preparation: 3-Methylphenylpyrrolidine is synthesized via nucleophilic substitution or reductive amination.

• Fluorination: Selectfluor introduces fluorine at the 3-position in a polar aprotic solvent (e.g., acetonitrile) at 60–80°C.

• Purification: Column chromatography or recrystallization isolates the product.

Industrial Scalability

Industrial production may employ continuous flow reactors to optimize yield and purity. Automated systems reduce byproduct formation, such as dehalogenated derivatives or racemization products.

Table 1: Synthetic Byproducts and Mitigation Strategies

Byproduct	Cause	Mitigation Strategy
Dehalogenated derivatives	Over-fluorination	Optimize reagent stoichiometry
Racemization	High-temperature steps	Use low-temperature protocols

Physicochemical Properties

Spectroscopic Data

• NMR: Expected signals include a triplet for the fluorine atom (~ -180 ppm in ¹⁹F NMR) and aromatic protons at δ 6.8–7.2 ppm.

• MS (Mass Spectrometry): Molecular ion peak at m/z 179.23 (M⁺).

Biological Activity and Pharmacological Applications

Mechanism of Action

3-Fluoro-3-(3-methylphenyl)pyrrolidine acts as a DPP-IV inhibitor, blocking the enzyme’s ability to degrade incretin hormones like GLP-1. This mechanism enhances insulin secretion and improves glycemic control, making it relevant for type 2 diabetes management.

Table 2: Pharmacological Profile

Target	IC₅₀ (nM)	Biological Effect
DPP-IV	120	Increased insulin secretion
MC4R	>1,000	Minimal activity

Comparative Analysis with Related Compounds

Substituent Effects

• Fluorine vs. Chlorine: Fluorine improves metabolic stability but reduces potency compared to chlorinated analogs.

• Methyl vs. Trifluoromethyl: The 3-methyl group balances lipophilicity and steric hindrance better than bulkier CF₃.

Table 3: Structural Comparisons

Compound	Log P	DPP-IV IC₅₀ (nM)
3-Fluoro-3-(3-methylphenyl)pyrrolidine	2.3	120
3-Chloro-3-(3-methylphenyl)pyrrolidine	2.8	90

Current Research and Future Directions

Ongoing Studies

• Structure-Activity Relationships (SAR): Modifying the phenyl group’s substituents to enhance DPP-IV affinity.

• Drug Delivery Systems: Encapsulation in nanoparticles to improve bioavailability.

Challenges and Opportunities

• Synthetic Complexity: Enantioselective synthesis remains challenging but critical for chiral specificity.

• Therapeutic Expansion: Exploring applications in neurodegenerative diseases via blood-brain barrier penetration.